4-Cyclohexyloxy-benzenesulfonyl chloride

• IUPAC Name: 4-cyclohexyloxybenzenesulfonyl chloride
• InChI: InChI=1S/C12H15ClO3S/c13-17(14,15)12-8-6-11(7-9-12)16-10-4-2-1-3-5-10/h6-10H,1-5H2
• InChI Key: AONQJPGUSNTRTD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=CC=C(C=C2)S(=O)(=O)Cl
• Molecular Formula: C12H15ClO3S
• Molecular Weight: 274.76 g/mol
• CAS RN: 100388-99-6

Description

4-Cyclohexyloxy-benzenesulfonyl chloride is a chemical compound with the molecular formula C12H15ClO3S. It is also known by other synonyms such as 4-(Cyclohexyloxy)benzenesulfonyl chloride.

Molecular Structure Analysis

The molecular structure of 4-Cyclohexyloxy-benzenesulfonyl chloride consists of a benzene ring attached to a sulfonyl chloride group and a cyclohexyl group through an oxygen atom. The molecular weight of the compound is 274.76 g/mol.

Scientific Research Applications

Catalysis and Organic Synthesis

Polymer-supported benzenesulfonamides, prepared from immobilized primary amines and benzenesulfonyl chloride derivatives, serve as key intermediates in chemical transformations. These include catalytic oxidation reactions where chlorinated benzenes, including derivatives of benzenesulfonyl chloride, are oxidized over catalysts like V2O5/TiO2, demonstrating their utility in environmental remediation and organic synthesis processes (Lichtenberger & Amiridis, 2004). The Friedel-Crafts sulfonylation reaction, utilizing benzenesulfonyl chlorides as reagents, exemplifies their role in synthesizing sulfones and other aromatic compounds, highlighting their importance in constructing complex organic molecules (Nara, Harjani, & Salunkhe, 2001).

Material Science and Photocatalysis

Benzenesulfonyl chloride derivatives have been applied in the synthesis of new materials, such as tetra-non-peripherally benzenesulfonic acid-substituted hydrophilic gallium chloride and indium chloride phthalocyanine complexes. These complexes show promise in photodynamic therapy due to their photophysicochemical properties, including singlet oxygen generation efficiencies, showcasing the potential of benzenesulfonyl chlorides in developing new photocatalytic materials and medical applications (Güzel, Atmaca, Erdoğmuş, & Koçak, 2017).

Advanced Organic Reactions

The versatility of benzenesulfonyl chlorides extends to facilitating complex organic reactions, such as direct C(sp3)-H cross-coupling enabled by catalytic generation of chlorine radicals. This method demonstrates the ability of benzenesulfonyl chloride derivatives to participate in challenging bond formations, offering a pathway to functionalize hydrocarbons under mild conditions (Shields & Doyle, 2016).

Environmental Applications

In the field of environmental science, benzenesulfonyl chloride derivatives are utilized in oxidative desulfurization processes. These applications highlight their potential in removing sulfur compounds from fuels, contributing to cleaner energy production and reducing sulfur dioxide emissions during fuel combustion (Li, Zhu, Wang, Zhang, Lu, & Yan, 2009).

Safety and Hazards

The safety data sheet for benzenesulfonyl chloride, a related compound, indicates that it is harmful if swallowed, causes severe skin burns and eye damage, and is harmful to aquatic life. It is recommended to avoid release to the environment, and to use protective gloves, clothing, and eye/face protection when handling the compound.

Mechanism of Action

Target of Action

The primary target of 4-Cyclohexyloxy-benzenesulfonyl chloride is the benzylic position of aromatic compounds . The benzylic position is a specific carbon in the molecule that is next to the benzene ring . This position is particularly reactive due to the resonance stabilization provided by the adjacent aromatic system .

Mode of Action

4-Cyclohexyloxy-benzenesulfonyl chloride interacts with its targets through a process known as electrophilic aromatic substitution . In this process, the chloride acts as a leaving group, and the compound forms a sulfonyl chloride intermediate . This intermediate then reacts with a nucleophile, such as an amine or alcohol, to form the corresponding sulfonamide or sulfonate .

Biochemical Pathways

It is known that the compound can participate in various organic reactions, including nucleophilic substitution and oxidation . These reactions can lead to the formation of various products, potentially affecting multiple biochemical pathways.

Result of Action

The molecular and cellular effects of 4-Cyclohexyloxy-benzenesulfonyl chloride’s action depend on the specific nucleophile it reacts with. For example, if the nucleophile is an amine, the result is a sulfonamide, a functional group found in many biologically active compounds . If the nucleophile is an alcohol, the result is a sulfonate, which can also have various biological effects.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 4-Cyclohexyloxy-benzenesulfonyl chloride. For instance, the compound is highly reactive towards water, reacting vigorously to form hydrochloric acid . Therefore, the presence of water can greatly affect the compound’s reactivity and stability. Additionally, the compound’s reactivity can be influenced by temperature, pH, and the presence of other chemicals .